Cas no 2443-62-1 (hexanohydrazide)

• Product Name: hexanohydrazide
• CAS No: 2443-62-1
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• MDL: MFCD00025133
• CID: 276189
• PubChem ID: 75548
• Update Time: 2025-05-25

hexanohydrazide Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,hydrazide
• Hexanohydrazide
• AC1L2OZY
• AC1Q5PVX
• ARONIS010174
• caproic acid hydrazide
• hexanecarbohydrazide
• hexanoic acid monohydrazide
• hexanoylhydrazine
• 2443-62-1
• Hexanoic acid, hydrazide
• FT-0627034
• Hexanoic acid hydrazide
• AKOS000305426
• SB85906
• hexanehydrazide
• QKWRNBNHSRYCOE-UHFFFAOYSA-N
• Caproylhydrazine
• EN300-206254
• E76005
• SCHEMBL402128
• MFCD00025133
• HEXANOICACIDHYDRAZIDE
• DTXSID00179189
• CS-0152328
• VS-04276
• BBL014328
• STK347609
• ALBB-001047
• hexanohydrazide

• MDL： MFCD00025133
• Inchi： 1S/C6H14N2O/c1-2-3-4-5-6(9)8-7/h2-5,7H2,1H3,(H,8,9)
• InChI Key： QKWRNBNHSRYCOE-UHFFFAOYSA-N
• SMILES： O=C(CCCCC)NN

Computed Properties

• Exact Mass: 130.11072
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid hydrazides

Additional information on hexanohydrazide

Comprehensive Analysis of Hexanohydrazide (CAS No. 2443-62-1): Properties, Applications, and Industry Insights

Hexanohydrazide (CAS No. 2443-62-1) is a specialized organic compound belonging to the hydrazide class, widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. With the growing demand for sustainable and high-performance chemicals, hexanohydrazide derivatives have garnered significant attention in research and industrial sectors. This article delves into its molecular structure, synthesis methods, and emerging trends, addressing common queries such as "hexanohydrazide uses" and "CAS 2443-62-1 safety data."

The molecular formula of hexanohydrazide (C₆H₁₄N₂O) features a six-carbon aliphatic chain bonded to a hydrazide functional group, contributing to its unique reactivity. Researchers often explore its role as a building block for heterocyclic compounds, particularly in the synthesis of anticancer agents and antioxidants. Recent studies highlight its potential in green chemistry applications, aligning with the global shift toward eco-friendly synthesis routes. Keywords like "hexanohydrazide solubility" and "2443-62-1 synthesis protocol" frequently appear in scientific literature, reflecting its relevance in modern chemistry.

In the pharmaceutical industry, hexanohydrazide serves as a precursor for bioactive molecules, including enzyme inhibitors and antimicrobial agents. Its compatibility with click chemistry techniques has expanded its utility in drug discovery, a topic often searched as "hexanohydrazide in drug design." Additionally, its stability under moderate conditions makes it a candidate for polymeric materials and coating additives, addressing queries like "CAS 2443-62-1 in polymers."

From an industrial perspective, the compound's low toxicity profile and biodegradability align with regulatory standards such as REACH and FDA guidelines. Analytical techniques like HPLC and mass spectrometry are commonly employed for purity assessment, a concern echoed in searches for "hexanohydrazide analytical methods." Furthermore, its role in crop protection formulations has been explored, responding to trends in "agrochemical innovation 2024."

Future prospects for hexanohydrazide include advancements in nanotechnology and catalysis, where its derivatization could enhance material properties. As sustainability becomes a priority, researchers are investigating "hexanohydrazide recycling" and "waste reduction" strategies. This compound exemplifies how niche chemicals can drive innovation across multiple disciplines, answering pressing questions like "CAS 2443-62-1 market trends" and "hexanohydrazide alternatives."